Cas no 3762-94-5 (1,2,5-Thiadiazole-3,4-dicarboxylic Acid)

• Product Name: 1,2,5-Thiadiazole-3,4-dicarboxylic Acid
• CAS No: 3762-94-5
• MF: C₄H₂N₂O₄S
• MW: 174.134679317474
• CID: 322242
• PubChem ID: 270016
• Update Time: 2025-04-19

1,2,5-Thiadiazole-3,4-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole-3,4-dicarboxylicacid
• [1,2,5]Thiadiazol-3,4-dicarbonsaeure
• [1,2,5]thiadiazole-3,4-dicarboxylic acid
• < 1,2,5> Thiadiazol-3,4-dicarbonsaeure
• 1,2,5-Thiadiazol-3,4-dicarbonsaeure
• 2,1,3-Thiadiazol-4,5-dicarbonsaeure
• 2,1,3-Thiadiazol-dicarbonsaeure-(4,5)
• 2,1,3-Thiodiazol-dicarbonsaeure-(4,5)
• AC1L6NP3
• AC1Q5UHE
• CTK1C6382
• NSC111921
• SureCN2804589
• DTXSID50296835
• NSC-111921
• SR-01000401952
• SCHEMBL2804589
• 3762-94-5
• EN300-148496
• SR-01000401952-1
• 1,2,5-Thiadiazole-3,4-dicarboxylic acid
• AKOS002664684
• 1,2,5-thiadiazol-3,4-dicarboxylic acid
• AKOS002793754
• 1,2,5-Thiadiazole-3,4-dicarboxylic Acid

• Inchi： 1S/C4H2N2O4S/c7-3(8)1-2(4(9)10)6-11-5-1/h(H,7,8)(H,9,10)
• InChI Key： CCKODBHYAPROLJ-UHFFFAOYSA-N
• SMILES： S1N=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 173.97356
• Monoisotopic Mass: 173.973527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: 0.1

Experimental Properties

• Density: 1.925
• Boiling Point: 434.9°C at 760 mmHg
• Flash Point: 216.8°C
• Refractive Index: 1.693
• PSA: 100.38
• LogP: -0.06550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives